Cas no 918441-54-0 ((2S)-1-(4-bromophenyl)propan-2-ol)

• Product Name: (2S)-1-(4-bromophenyl)propan-2-ol
• CAS No: 918441-54-0
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5855615
• PubChem ID: 70259236
• Update Time: 2024-03-01

(2S)-1-(4-bromophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 918441-54-0
• (2S)-1-(4-bromophenyl)propan-2-ol
• EN300-1912965
• SCHEMBL8030764

• Inchi： 1S/C9H11BrO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： PTJSRXRFTTYPFF-ZETCQYMHSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H](C)O

Computed Properties

• Exact Mass: 213.99933g/mol
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes